Cas no 2248171-96-0 (Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate)

• Product Name: Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate
• CAS No: 2248171-96-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6219564
• PubChem ID: 137939100
• Update Time: 2025-06-13

Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24740457
• Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate
• 2248171-96-0
• EN300-3845800

• Inchi： 1S/C9H17NO2/c1-2-12-9(11)6-5-8-4-3-7-10-8/h8,10H,2-7H2,1H3/t8-/m1/s1
• InChI Key： LTVWMXLVXOBZAL-MRVPVSSYSA-N
• SMILES： O(CC)C(CC[C@H]1CCCN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate

Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate (CAS No. 2248171-96-0): A Comprehensive Overview

Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate, identified by its unique chemical identifier CAS No. 2248171-96-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides derived from propanoic acid and pyrrolidine, featuring a stereogenic center at the 2-position of the pyrrolidine ring, which contributes to its chiral properties and potential applications in drug development.

The molecular structure of Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate consists of a propanoate ester moiety linked to a (2R)-pyrrolidinyl group. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) drugs and bioactive peptides. The presence of the (2R) configuration suggests that this compound may exhibit specific stereoselective interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis, where Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate could serve as a building block. The pyrrolidine scaffold is particularly well-suited for this purpose due to its ability to mimic natural amino acid structures, which are crucial for the binding affinity and selectivity of many pharmacological agents.

One of the most compelling aspects of Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate is its potential application in the synthesis of novel therapeutic agents. For instance, researchers have explored its use in the development of GABA receptor modulators, which are known for their anxiolytic and sedative properties. The (2R) configuration of the pyrrolidine ring may enhance binding interactions with these receptors, leading to more effective and selective drug candidates.

Additionally, Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate has shown promise in the synthesis of bioactive peptides that mimic natural neuropeptides. These peptides play critical roles in various physiological processes, including pain modulation, appetite regulation, and cognitive function. By incorporating this compound into peptide mimetics, scientists can design molecules with enhanced stability and bioavailability, which could lead to improved therapeutic outcomes.

The synthesis of Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate typically involves multi-step organic transformations, starting from readily available precursors such as pyrrolidine and propanoic acid derivatives. The key step in this synthesis is the stereocontrolled formation of the amide bond between the propanoate moiety and the pyrrolidine ring. Advanced catalytic methods, including transition metal-catalyzed reactions and enzymatic approaches, have been employed to achieve high enantioselectivity and yield.

Recent advancements in synthetic methodology have further enhanced the accessibility of Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate. For example, biocatalytic routes using engineered enzymes have demonstrated excellent regioselectivity and mild reaction conditions, making them attractive for large-scale production. These innovations not only improve efficiency but also reduce environmental impact by minimizing waste generation and energy consumption.

In terms of pharmacological activity, Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate has been investigated for its potential role as an intermediate in the development of antipsychotic agents. The pyrrolidine scaffold is a common structural feature in many antipsychotic drugs due to its ability to interact with dopamine receptors. By modifying this scaffold, researchers aim to develop new compounds with improved efficacy and reduced side effects.

Another area where Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate has garnered attention is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological pathways, including inflammation and cancer progression. By designing molecules that selectively inhibit specific proteases, scientists can develop targeted therapies for these conditions. The chiral pyrrolidine moiety in Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate may be exploited to enhance binding affinity and selectivity towards these enzyme targets.

The analytical characterization of Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate is essential for ensuring its purity and quality. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm its molecular structure and stereochemistry. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are used for purification and quantitative analysis.

In conclusion, Ethyl 3-[(2R)-pyrrolidin-2-yl]propanoate (CAS No. 2248171-96-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand further, opening new avenues for drug discovery and therapeutic innovation.